![molecular formula C11H11ClN2SSi B6243021 4-chloro-6-[2-(trimethylsilyl)ethynyl]thieno[2,3-d]pyrimidine CAS No. 2408963-28-8](/img/no-structure.png)
4-chloro-6-[2-(trimethylsilyl)ethynyl]thieno[2,3-d]pyrimidine
Overview
Description
“4-chloro-6-[2-(trimethylsilyl)ethynyl]thieno[2,3-d]pyrimidine” is a derivative of thienopyrimidine . Thienopyrimidine derivatives are important and widely represented in medicinal chemistry as they are structural analogs of purines . They have various biological activities .
Synthesis Analysis
Thienopyrimidine derivatives can be synthesized through various methods . For instance, Hilmy et al. developed a new series of pyrrolo[2,3-d]pyrimidine derivatives . The synthesized compounds were confirmed by IR, NMR, Mass, and elemental analysis study .Molecular Structure Analysis
The molecular structure of “4-chloro-6-[2-(trimethylsilyl)ethynyl]thieno[2,3-d]pyrimidine” is C12H18ClN3OSi . Thienopyrimidine scaffold is one of the most frequently used chemical scaffolds in drug development . The structural and isoelectronic characteristics of thienopyrimidine-containing compounds are similar to those of purine .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-chloro-6-[2-(trimethylsilyl)ethynyl]thieno[2,3-d]pyrimidine involves the coupling of 4-chloro-6-iodothieno[2,3-d]pyrimidine with trimethylsilylacetylene, followed by deprotection of the trimethylsilyl group.", "Starting Materials": [ "4-chloro-6-iodothieno[2,3-d]pyrimidine", "trimethylsilylacetylene", "palladium catalyst", "copper iodide", "potassium phosphate", "acetonitrile", "methanol", "water" ], "Reaction": [ "To a solution of 4-chloro-6-iodothieno[2,3-d]pyrimidine in acetonitrile, add trimethylsilylacetylene, palladium catalyst, copper iodide, and potassium phosphate.", "Heat the reaction mixture at 80°C for several hours under an inert atmosphere.", "Cool the reaction mixture and filter off the catalyst.", "Concentrate the filtrate and purify the crude product by column chromatography.", "To the purified product, add methanol and water.", "Heat the mixture at reflux for several hours to remove the trimethylsilyl group.", "Cool the reaction mixture and filter off the precipitate.", "Dry the product under vacuum to obtain 4-chloro-6-[2-(trimethylsilyl)ethynyl]thieno[2,3-d]pyrimidine." ] } | |
CAS RN |
2408963-28-8 |
Product Name |
4-chloro-6-[2-(trimethylsilyl)ethynyl]thieno[2,3-d]pyrimidine |
Molecular Formula |
C11H11ClN2SSi |
Molecular Weight |
266.8 |
Purity |
95 |
Origin of Product |
United States |
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